tert-butyl 6-hydroxy-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
Overview
Description
Tert-butyl 6-hydroxy-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (TBHDC) is an organic compound that has been studied for its potential applications in various fields. It is a cyclic compound with a molecular formula of C9H12N2O3 and a molar mass of 200.20 g/mol. TBHDC has been found to possess a wide range of properties that make it attractive for use in scientific research. In particular, it has been studied for its potential to act as a catalyst in organic synthesis, as an antioxidant, and as a potential therapeutic agent for various diseases.
Mechanism of Action
The exact mechanism of action of tert-butyl 6-hydroxy-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate is not yet fully understood. However, it is believed that the compound interacts with metal ions and organic compounds through hydrogen bonding and pi-pi interactions. In addition, this compound is thought to act as an antioxidant by scavenging free radicals and preventing the formation of reactive oxygen species.
Biochemical and Physiological Effects
This compound has been found to possess a wide range of biochemical and physiological effects. In particular, it has been found to be an effective antioxidant, as well as an inhibitor of enzyme activity. In addition, this compound has been found to possess anti-inflammatory, anti-fungal, and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
Tert-butyl 6-hydroxy-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate is an attractive compound for use in scientific research due to its wide range of properties. In particular, it is a relatively stable compound and is easy to synthesize. Additionally, this compound is non-toxic and does not have any known adverse effects. However, this compound is not soluble in water, which limits its use in aqueous solutions.
Future Directions
The potential applications of tert-butyl 6-hydroxy-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate are vast and still being explored. Potential future directions include its use as an antioxidant in food and drug applications, as a fluorescent probe for detecting and quantifying metal ions, as a reagent for the detection of organic compounds, and as an inhibitor of enzyme activity. Additionally, this compound has potential applications in the development of new drugs, in the development of new materials, and in the development of new catalysts.
Synthesis Methods
Tert-butyl 6-hydroxy-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate can be synthesized by a variety of methods. The most common method is the reaction of tert-butyl alcohol with a base such as sodium hydroxide or potassium hydroxide in the presence of air. This reaction produces an intermediate, which is then reacted with a hydroxylamine to form this compound. Other methods of synthesis include the reaction of tert-butyl alcohol with an amine or the reaction of tert-butyl alcohol with a nitrile.
Scientific Research Applications
Tert-butyl 6-hydroxy-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate has been studied for its potential applications in various fields of scientific research. In particular, it has been studied for its potential to act as a catalyst in organic synthesis, as an antioxidant, and as a potential therapeutic agent for various diseases. In addition, this compound has been studied for its potential to act as a fluorescent probe for detecting and quantifying metal ions, as a reagent for the detection of organic compounds, and as an inhibitor of enzyme activity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 6-hydroxy-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate involves the reaction of tert-butyl 3-amino-4-hydroxybenzoate with ethyl chloroformate and subsequent cyclization with 2,2-dimethoxypropane in the presence of a base.", "Starting Materials": [ "tert-butyl 3-amino-4-hydroxybenzoate", "ethyl chloroformate", "2,2-dimethoxypropane", "base" ], "Reaction": [ "Step 1: tert-butyl 3-amino-4-hydroxybenzoate is reacted with ethyl chloroformate in the presence of a base to form tert-butyl 3-carbomethoxy-4-hydroxybenzoate.", "Step 2: tert-butyl 3-carbomethoxy-4-hydroxybenzoate is cyclized with 2,2-dimethoxypropane in the presence of a base to form tert-butyl 6-hydroxy-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate." ] } | |
CAS RN |
1779746-05-2 |
Molecular Formula |
C13H17NO4 |
Molecular Weight |
251.3 |
Purity |
95 |
Origin of Product |
United States |
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